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Compound Name:
4-Iodo-3-

(methoxymethoxy)pyridine

CAS No.: 81245-27-4

Cat. No.: B3155809

Get Quote

In the landscape of modern drug discovery, the pyridine ring remains a privileged scaffold,

integral to the structure of numerous therapeutic agents due to its unique electronic properties

and ability to engage in critical hydrogen bonding interactions with biological targets.[1] Among

the vast arsenal of pyridine-based building blocks, 4-Iodo-3-(methoxymethoxy)pyridine has

emerged as a particularly valuable intermediate for medicinal chemists. Its utility lies in the

strategic placement of two key functional groups with orthogonal reactivity: a C4-iodo

substituent and a C3-methoxymethyl (MOM) protected hydroxyl group.

This configuration allows for a sequential and highly controlled elaboration of the pyridine core.

The iodine atom serves as a versatile handle for a suite of palladium-catalyzed cross-coupling

reactions, enabling the introduction of diverse carbon and heteroatom substituents.[2]

Concurrently, the MOM ether provides robust protection for the adjacent hydroxyl group, which

can be selectively unveiled post-coupling to explore crucial structure-activity relationships

(SAR) or to serve as a key pharmacophoric element. This guide provides a technical overview

of the synthesis, reactivity, and strategic applications of this key intermediate in the synthesis of

complex, biologically active molecules.
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Physicochemical Properties
A summary of the key properties of 4-Iodo-3-(methoxymethoxy)pyridine is provided below.

Property Value

CAS Number 81245-27-4[3][4]

Molecular Formula C₇H₈INO₂[3]

Molecular Weight 265.05 g/mol [3]

Appearance Solid

Melting Point 62.5-65 °C[3]

Storage Conditions 2-8°C[3]

Synthesis and Strategic Considerations
The preparation of 4-Iodo-3-(methoxymethoxy)pyridine is a straightforward two-step process

starting from the commercially available 3-hydroxypyridine. The logic behind this sequence is

crucial for ensuring high yields and purity.
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Synthetic Pathway
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Caption: Synthetic route to 4-Iodo-3-(methoxymethoxy)pyridine.

Step 1: Electrophilic Iodination of 3-Hydroxypyridine
The first step involves the regioselective iodination of 3-hydroxypyridine at the C4 position. The

hydroxyl group is an activating, ortho-, para-director. In the acidic conditions often used for

halogenation, the pyridine nitrogen is protonated, further directing electrophilic attack to the C4

and C6 positions. Steric hindrance from the hydroxyl group can favor substitution at the C4

position.

Experimental Protocol: Synthesis of 4-Iodo-3-hydroxypyridine

To a stirred solution of 3-hydroxypyridine (1.0 equiv) in a suitable solvent (e.g., water or

acetic acid), add the iodinating agent. N-Iodosuccinimide (NIS) is a common choice, though

other methods using iodine in the presence of an oxidant can also be employed.

The reaction mixture is typically stirred at room temperature or with gentle heating until TLC

or LC-MS analysis indicates complete consumption of the starting material.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b3155809/docs?utm_src=pdf-body-img#introduction-the-strategic-value-of-a-bifunctional-pyridine-scaffold
https://www.benchchem.com/product/b3155809/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-bifunctional-pyridine-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3155809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon completion, the reaction is quenched, often by the addition of a reducing agent like

sodium thiosulfate solution to remove any excess iodine.

The pH is adjusted with a base (e.g., sodium bicarbonate) to precipitate the product.

The crude 4-Iodo-3-hydroxypyridine[5] is collected by filtration, washed with water, and dried.

It can be used in the next step with or without further purification.

Step 2: Protection of the Hydroxyl Group
With the iodine in place, the hydroxyl group is protected to prevent it from interfering with

subsequent organometallic coupling reactions. The methoxymethyl (MOM) group is an ideal

choice as it is stable under the basic and nucleophilic conditions of many cross-coupling

reactions but can be removed under mild acidic conditions.[6]

Experimental Protocol: Synthesis of 4-Iodo-3-(methoxymethoxy)pyridine

Suspend 4-Iodo-3-hydroxypyridine (1.0 equiv) in an anhydrous aprotic solvent such as

dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere (e.g., Nitrogen

or Argon).

Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) or sodium hydride

(NaH) (1.2-1.5 equiv), and stir the mixture at 0 °C.

Slowly add chloromethyl methyl ether (MOMCl) (1.1-1.3 equiv) to the suspension. Caution:

MOMCl is a carcinogen and should be handled with appropriate safety precautions in a fume

hood.

Allow the reaction to warm to room temperature and stir until the reaction is complete as

monitored by TLC.

Quench the reaction by the careful addition of water or a saturated aqueous solution of

ammonium chloride.

Extract the product into an organic solvent (e.g., DCM or ethyl acetate).

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

filtered, and concentrated under reduced pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://fluorochem.co.uk/product/F079959/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6649284/
https://www.benchchem.com/product/b3155809/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-bifunctional-pyridine-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3155809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The crude product is purified by column chromatography on silica gel to afford pure 4-Iodo-
3-(methoxymethoxy)pyridine.

Core Applications in Medicinal Chemistry:
Palladium-Catalyzed Cross-Coupling
The C4-iodo substituent is the primary reactive site for building molecular complexity. Its high

reactivity in the oxidative addition step of palladium catalytic cycles makes it an excellent

substrate for a variety of cross-coupling reactions.[7][8]

Cross-Coupling Applications
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Caption: Key cross-coupling reactions of the title compound.

Suzuki-Miyaura Coupling: Synthesis of Biaryl Scaffolds
The Suzuki-Miyaura reaction is one of the most powerful and widely used methods for

constructing C(sp²)-C(sp²) bonds.[9][10] In medicinal chemistry, this reaction is invaluable for

synthesizing biaryl and heteroaryl-aryl structures, which are prevalent motifs in kinase inhibitors

and other targeted therapies.
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Workflow & Causality: The reaction involves an organoboron species (typically a boronic acid

or ester) and an organohalide. A palladium(0) catalyst undergoes oxidative addition into the C-I

bond. Transmetalation with the boronate species (activated by a base) followed by reductive

elimination yields the coupled product and regenerates the catalyst.[10][11] The choice of

ligand, base, and solvent is critical for achieving high yields and preventing side reactions like

dehalogenation or homo-coupling.

Experimental Protocol: Suzuki-Miyaura Coupling

To a reaction vessel, add 4-Iodo-3-(methoxymethoxy)pyridine (1.0 equiv), the desired

arylboronic acid (1.1-1.5 equiv), a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%) or a

combination of a Pd precursor like Pd₂(dba)₃ and a ligand like SPhos.

Add a base, typically an aqueous solution of Na₂CO₃, K₂CO₃, or Cs₂CO₃ (2-3 equiv).

Add a solvent system, commonly a mixture of an organic solvent like dioxane, THF, or DME,

and water.

Degas the mixture thoroughly by bubbling argon or nitrogen through it for 15-20 minutes.

Heat the reaction mixture, typically between 80-100 °C, under an inert atmosphere. Monitor

the reaction progress by TLC or LC-MS.

Upon completion, cool the reaction to room temperature and dilute with water and an organic

solvent (e.g., ethyl acetate).

Separate the layers and extract the aqueous layer with the organic solvent.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate.

Purify the residue by column chromatography to yield the 4-aryl-3-(methoxymethoxy)pyridine

product.

Sonogashira Coupling: Introduction of Alkynyl Moieties
The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between an aryl halide

and a terminal alkyne.[8] This reaction is crucial for introducing alkynyl linkers, which can be
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used to probe binding pockets, or as versatile functional handles for subsequent

transformations like "click chemistry" (azide-alkyne cycloadditions) or reduction to alkenes or

alkanes.[7]

Workflow & Causality: This reaction typically employs a dual catalytic system: a palladium

complex and a copper(I) salt (e.g., CuI).[8][12] The palladium catalyst activates the aryl iodide

via oxidative addition, while the copper co-catalyst reacts with the terminal alkyne in the

presence of a base (usually an amine like triethylamine or DIPEA) to form a copper acetylide

intermediate. This intermediate then undergoes transmetalation to the palladium center,

followed by reductive elimination to furnish the coupled product.[8] Copper-free variants also

exist to avoid potential issues with copper contamination in biological assays.[13]

Experimental Protocol: Sonogashira Coupling

In a dry Schlenk flask under an inert atmosphere, dissolve 4-Iodo-3-
(methoxymethoxy)pyridine (1.0 equiv) in an anhydrous solvent such as THF or DMF.

Add a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%) and a copper(I) co-catalyst (e.g.,

CuI, 4-10 mol%).

Add an amine base, which often serves as part of the solvent system (e.g., triethylamine,

DIPEA, 2-3 equiv).

Add the terminal alkyne (1.1-1.5 equiv) dropwise to the stirred mixture.

Stir the reaction at room temperature or with gentle heating (40-60 °C) until the starting

material is consumed (monitor by TLC or LC-MS).

Upon completion, filter the reaction mixture through a pad of Celite to remove catalyst

residues, washing with an organic solvent.

Concentrate the filtrate and purify the crude product by column chromatography to isolate

the 4-alkynyl-3-(methoxymethoxy)pyridine.

The Strategic Payoff: Deprotection and Final
Functionalization
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After the core scaffold has been assembled via cross-coupling, the final and often most critical

step is the deprotection of the MOM ether to reveal the 3-hydroxyl group. This phenol is

frequently a key pharmacophoric feature, acting as a hydrogen bond donor or acceptor to

interact with protein targets.

Final Deprotection Strategy

Coupled Product
(e.g., 4-Aryl-3-(MOM)pyridine)

MOM Deprotection
(Acidic Conditions)

Final Bioactive Scaffold
(4-Aryl-3-hydroxypyridine)

 Unmasks key
 H-bond donor

Click to download full resolution via product page

Caption: Unveiling the pharmacophore via MOM deprotection.

Deprotection Methodologies: The MOM ether is labile to acidic conditions. The choice of acid is

dictated by the sensitivity of other functional groups in the molecule.
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Reagent Conditions Comments

HCl / MeOH Methanolic HCl, rt
Common, effective, but can be

too harsh for some substrates.

TFA / DCM
Trifluoroacetic acid in CH₂Cl₂,

rt

Strong acid, effective for

stubborn MOM ethers.

p-TsOH
p-Toluenesulfonic acid in

MeOH, rt

Milder solid acid, can be used

solvent-free.[14]

TMSOTf / 2,2'-Bipyridyl
Trimethylsilyl triflate and a

scavenger

Mild, nearly neutral conditions,

good chemoselectivity.[6][15]

ZnBr₂ / n-PrSH
Lewis acid with a soft

nucleophile

Rapid and selective

deprotection.[16]

Experimental Protocol: Acid-Catalyzed MOM Deprotection

Dissolve the MOM-protected substrate (1.0 equiv) in a suitable solvent, such as methanol or

dichloromethane.

Add a catalytic or stoichiometric amount of an acid (e.g., 2M HCl in ether, or p-TsOH).

Stir the reaction at room temperature, monitoring by TLC for the disappearance of the

starting material and the appearance of the more polar product spot.

Once the reaction is complete, quench by adding a mild base, such as saturated aqueous

sodium bicarbonate solution, until the mixture is neutral or slightly basic.

Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

The final 3-hydroxypyridine derivative can be purified by crystallization or column

chromatography.
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4-Iodo-3-(methoxymethoxy)pyridine is a testament to the power of strategic functionalization

in chemical synthesis. It provides a robust and flexible platform for medicinal chemists to

rapidly generate libraries of complex substituted pyridines. By leveraging the reliable and well-

understood chemistry of palladium-catalyzed cross-coupling at the iodo position, followed by

the straightforward deprotection of the MOM ether, researchers can efficiently access novel

chemical entities. The ability to independently manipulate these two positions allows for

systematic exploration of structure-activity relationships, ultimately accelerating the journey

from a synthetic building block to a potential therapeutic agent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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